Methyl-(5-trimethylsilanylethynyl-pyridin-2-yl)-amine
Cat. No. B8337377
M. Wt: 204.34 g/mol
InChI Key: JQIRKFHOJUZUHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08633183B2
Procedure details
The title compound is synthesized according to general procedure GP3 starting from 1.5 g (7.3 mmol) methyl-(5-trimethylsilanylethynyl-pyridin-2-yl)-amine and 507 mg (3.7 mmol) K2CO3 in 10 mL MeOH. Yield: 698 mg (56%) after chromatography on silica gel.
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]#[C:10][Si](C)(C)C)=[CH:5][N:4]=1.C([O-])([O-])=O.[K+].[K+]>CO>[C:9]([C:6]1[CH:7]=[CH:8][C:3]([NH:2][CH3:1])=[N:4][CH:5]=1)#[CH:10] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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CNC1=NC=C(C=C1)C#C[Si](C)(C)C
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Step Two
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Name
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|
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Quantity
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507 mg
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Step Three
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(#C)C=1C=CC(=NC1)NC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
